N-(4-Methoxyphenyl)acetamide
Cat. No. B373975
Key on ui cas rn:
51-66-1
M. Wt: 165.19g/mol
InChI Key: XVAIDCNLVLTVFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04453018
Procedure details
To a three-necked 100 ml flask equipped for reflux and fitted with a mechanical stirrer was added 10 ml (0.12 mol) of diemthyl sulfite, 2.0 g (0.014 mol) of potassium carbonate, 10 ml dimethylformamide and 5.0 g (0.033 mol) of p-acetamidophenol. The mixture was heated to 100° C. for six hours then quenched while hot with 200 ml of water. The solution was made basic with dilute caustic and the organic materials were extracted into methylene chloride. The extracts were concentrated in vacuo to give 3.2 g of p-acetamidoanisole.
Identifiers
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REACTION_CXSMILES
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S([O-])([O-])=O.[C:5](=[O:8])([O-])[O-].[K+].[K+].[C:11]([NH:14][C:15]1[CH:20]=[CH:19][C:18](O)=[CH:17][CH:16]=1)(=[O:13])[CH3:12]>CN(C)C=O>[C:11]([NH:14][C:15]1[CH:20]=[CH:19][C:18]([O:8][CH3:5])=[CH:17][CH:16]=1)(=[O:13])[CH3:12] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)([O-])[O-]
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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To a three-necked 100 ml flask equipped
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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for reflux
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CUSTOM
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Type
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CUSTOM
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Details
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fitted with a mechanical stirrer
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CUSTOM
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Type
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CUSTOM
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Details
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then quenched while hot with 200 ml of water
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ADDITION
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Type
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ADDITION
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Details
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with dilute caustic
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EXTRACTION
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Type
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EXTRACTION
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Details
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the organic materials were extracted into methylene chloride
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The extracts were concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 138.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
